Cas no 1807068-31-0 (2-Cyano-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide)

• Product Name: 2-Cyano-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide
• CAS No: 1807068-31-0
• MF: C₇H₄F₂N₄O₄S
• MW: 278.192866325378
• CID: 4877373
• Update Time: 2025-05-20

2-Cyano-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide

• Inchi： 1S/C7H4F2N4O4S/c8-7(9)3-1-5(13(14)15)12-4(2-10)6(3)18(11,16)17/h1,7H,(H2,11,16,17)
• InChI Key： ZGMPLBSDZBDOJD-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=NC(=CC=1C(F)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: 0.3
• Topological Polar Surface Area: 151

Additional information on 2-Cyano-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide

2-Cyano-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1807068-31-0, known as 2-Cyano-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structural features, which include a cyano group, a difluoromethyl substituent, and a nitro group attached to a pyridine ring, further modified by a sulfonamide functional group. These features make it a versatile building block for various applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to modulate biological activities through hydrogen bonding and electrostatic interactions. The presence of the cyano group in this compound adds electron-withdrawing character, enhancing its reactivity in certain chemical transformations. Furthermore, the difluoromethyl group introduces both steric and electronic effects, which can be exploited to fine-tune the compound's properties for specific applications.

The synthesis of 2-Cyano-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine ring system. The introduction of the cyano and nitro groups is achieved through well-established electrophilic substitution reactions, while the sulfonamide group is introduced via nucleophilic aromatic substitution or coupling reactions. The incorporation of the difluoromethyl group requires precise control over reaction conditions to ensure regioselectivity and minimize side reactions.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. For instance, its sulfonamide functionality makes it an attractive candidate for exploring interactions with biological targets such as kinases or proteases. Recent research has demonstrated that sulfonamides can serve as effective inhibitors of enzyme activity, making this compound a valuable starting point for drug discovery efforts.

In addition to its role in medicinal chemistry, 2-Cyano-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide has shown potential in agrochemical applications. Its ability to act as a precursor for herbicides or insecticides has been explored in several studies, where its structural features contribute to selectivity and efficacy against target pests. The presence of electron-withdrawing groups like cyano and nitro enhances the compound's ability to disrupt essential biochemical pathways in agricultural pests.

The latest advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the sulfonamide group significantly influences the molecule's dipole moment and polarizability, which are critical factors in determining its solubility and bioavailability. These insights have guided researchers in optimizing the compound's physicochemical properties for various applications.

In conclusion, 2-Cyano-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide represents a versatile and multifaceted chemical entity with broad applicability across diverse fields. Its unique combination of functional groups positions it as an invaluable tool for advancing research in drug discovery, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemical innovation.